Cas no 1806185-37-4 (5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806185-37-4
• MF: C₁₀H₈ClF₃N₂O₂
• MW: 280.630931854248
• CID: 4841636
• Update Time: 2025-10-29

5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H8ClF3N2O2/c1-17-9-8(18-10(12,13)14)7(2-3-15)6(4-11)5-16-9/h5H,2,4H2,1H3
• InChI Key： UDWLYCUZAPCYBS-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1CC#N)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile

5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile: A Comprehensive Overview

5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806185-37-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound is characterized by its pyridine ring system, which serves as a versatile platform for various functional groups. The presence of a chloromethyl group, a methoxy group, and a trifluoromethoxy group at specific positions on the pyridine ring imparts unique electronic and steric properties, making it an intriguing subject for research and development.

The synthesis of 5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The acetonitrile group at the 4-position of the pyridine ring is particularly noteworthy, as it can act as a bioisostere for other functional groups, offering potential applications in drug design.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that 5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile exhibits remarkable selectivity towards certain biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). This selectivity is attributed to the unique electronic environment created by the trifluoromethoxy group, which enhances the molecule's ability to interact with specific binding sites. Recent research has also highlighted its potential as an antimicrobial agent, with promising results against a range of bacterial and fungal pathogens.

In the realm of agrochemistry, this compound has been explored as a pesticide due to its ability to disrupt key biochemical pathways in pests. The chloromethyl group plays a critical role in this activity by enhancing the molecule's lipophilicity, allowing it to penetrate cellular membranes more effectively. Furthermore, the trifluoromethoxy group contributes to the compound's stability under environmental conditions, making it suitable for agricultural applications.

The structural versatility of 5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile also makes it an attractive candidate for materials science applications. For example, its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic synthesis. Recent studies have demonstrated its effectiveness in catalyzing enantioselective reactions, which are crucial for the production of chiral pharmaceuticals.

From a computational perspective, this compound has been extensively studied using advanced molecular modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular dynamics simulations have shed light on its conformational flexibility. These studies have not only enhanced our understanding of the compound's properties but also guided its optimization for various applications.

In conclusion, 5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806185-37-4) is a multifaceted compound with immense potential across diverse fields. Its unique structural features and bioactivity profile make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in scientific and technological advancements.